4-Oxospiro[3H-chromene-2,4'-piperidine]-1'-sulfonyl fluoride

• IUPAC Name: 4-oxospiro[3H-chromene-2,4'-piperidine]-1'-sulfonyl fluoride
• InChI: InChI=1S/C13H14FNO4S/c14-20(17,18)15-7-5-13(6-8-15)9-11(16)10-3-1-2-4-12(10)19-13/h1-4H,5-9H2
• InChI Key: ILTZSPRJRBMLKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)C3=CC=CC=C3O2)S(=O)(=O)F
• Molecular Formula: C13H14FNO4S
• Molecular Weight: 299.32 g/mol

Description

Spiro[chromane-2,4’-piperidine]-4(3H)-one is a member of the six-membered tricyclic molecule containing oxygen and nitrogen as hetero atoms. It has been proven as one of the most valued scaffolds utilized by several medicinal chemists and pharmacologists to yield therapeutically effective biologicals.

Synthesis Analysis

A spiro compound is usually formed by the simultaneous reactions of condensation and cyclization. A series of novel oxo-spiro chromene Schiff’s bases were synthesized by condensing 2,7-diamino-2’-oxospiro[chromene-4,3’-indoline]-3-carbonitrile, and series of aromatic aldehydes.

Molecular Structure Analysis

The molecular structure of spiro[chromane-2,4’-piperidine]-4(3H)-one compounds is a six-membered tricyclic molecule containing oxygen and nitrogen as hetero atoms.

Chemical Reactions Analysis

The formation of spiro compounds usually involves simultaneous reactions of condensation and cyclization.

Future Directions

The future directions for research on spiro[chromane-2,4’-piperidine]-4(3H)-one compounds could include further exploration of their therapeutic potential, as they have shown pharmacological potential as antidiabetic, anticancer, antioxidant, anti-inflammatory, anti-obesity, antihypertensive, antiplasmodial, antimalarial and antitumor.